molecular formula C21H18N2O5 B022973 10-Methoxycamptothecin CAS No. 19685-10-0

10-Methoxycamptothecin

Cat. No. B022973
CAS RN: 19685-10-0
M. Wt: 378.4 g/mol
InChI Key: KLFJSYOEEYWQMR-NRFANRHFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

10-Methoxycamptothecin is a natural bioactive derivative of camptothecin (CPT) isolated from Camptotheca acuminata. It has been confirmed to possess high anti-cancer properties and has higher cytotoxicity than 10-hydroxycamptothecin .


Synthesis Analysis

10-Methoxycamptothecin is synthesized from 10-hydroxycamptothecin via an O-methyltransferase (Ca10OMT) enzyme . This enzyme is a member of the Diverse subclade of class II OMTs .


Molecular Structure Analysis

The molecular structure of 10-Methoxycamptothecin is similar to that of camptothecin, a planar pentacyclic ring system, constituting a pyrrolo (3, 4-β)-quinoline group along with α-hydroxy lactone .


Physical And Chemical Properties Analysis

10-Methoxycamptothecin has a molecular weight of 378.38 and a formula of C21H18N2O5 . It appears as a solid, white to yellow in color .

Scientific Research Applications

Metabolite Profiling

Specific Scientific Field:

Metabolomics and pharmacokinetics.

Summary of Application:

Researchers analyze MCPT metabolism in biological samples (plasma, urine, feces) to understand its pharmacokinetics and potential toxicity.

Experimental Procedures:

Liquid chromatography coupled with mass spectrometry (LC-MS) is used to identify MCPT metabolites. Samples from animal models or clinical trials are analyzed.

Results and Outcomes:

Metabolite profiling reveals MCPT’s metabolic pathways, half-life, and excretion routes. Specific metabolites (M1–M14) are detected, aiding drug development and safety assessment .

Safety And Hazards

10-Methoxycamptothecin is toxic and contains a pharmaceutically active ingredient. Handling should only be performed by personnel trained and familiar with handling potent active pharmaceutical ingredients .

Future Directions

The future directions of 10-Methoxycamptothecin research could involve biotechnological approaches for its production from plants like Nothapodytes nimmoniana, Ophiorrhiza species, and Camptotheca acuminata . This could include in vitro propagation of these plants and genetic diversity and transgenic research .

properties

IUPAC Name

(19S)-19-ethyl-19-hydroxy-7-methoxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18N2O5/c1-3-21(26)15-8-17-18-12(6-11-7-13(27-2)4-5-16(11)22-18)9-23(17)19(24)14(15)10-28-20(21)25/h4-8,26H,3,9-10H2,1-2H3/t21-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KLFJSYOEEYWQMR-NRFANRHFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1(C2=C(COC1=O)C(=O)N3CC4=C(C3=C2)N=C5C=CC(=CC5=C4)OC)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC[C@@]1(C2=C(COC1=O)C(=O)N3CC4=C(C3=C2)N=C5C=CC(=CC5=C4)OC)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18N2O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60941445
Record name 4-Ethyl-4-hydroxy-9-methoxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60941445
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

378.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

10-Methoxycamptothecin

CAS RN

19685-10-0
Record name 10-Methoxycamptothecin
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019685100
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 10-Methoxycamptothecin
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=111533
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 4-Ethyl-4-hydroxy-9-methoxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60941445
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
10-Methoxycamptothecin
Reactant of Route 2
Reactant of Route 2
10-Methoxycamptothecin
Reactant of Route 3
Reactant of Route 3
10-Methoxycamptothecin
Reactant of Route 4
Reactant of Route 4
10-Methoxycamptothecin
Reactant of Route 5
Reactant of Route 5
10-Methoxycamptothecin
Reactant of Route 6
Reactant of Route 6
10-Methoxycamptothecin

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.